Cas no 72235-54-2 (1-(2-chloro-3-fluorophenyl)methanamine)

• Product Name: 1-(2-chloro-3-fluorophenyl)methanamine
• CAS No: 72235-54-2
• MF: C₇H₇ClFN
• MW: 159.588584184647
• MDL: MFCD10687077
• CID: 830642
• PubChem ID: 50998690
• Update Time: 2025-05-27

1-(2-chloro-3-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-3-fluorophenyl)methanamine
• 2-Chloro-3-fluorobenzyl amine
• 2-Chloro-3-Fluoro-Benzylamine
• 1-(2-chloro-3-fluorophenyl)methanamine
• AS-46071
• AKOS006305297
• DTXSID90679340
• CL8675
• AM83166
• A866299
• DTNYGEBHHWVMBK-UHFFFAOYSA-N
• J-508653
• SB76557
• SCHEMBL210553
• MFCD10687077
• 2-Chloro-3-fluorobenzylamine
• BDBM626225
• CS-0139216
• EN300-864246
• 2-chloro,3-fluorobenzylamine
• 72235-54-2
• 2-Chloro-3-fluorobenzenemethanamine
• SY065873
• FT-0715665

• MDL： MFCD10687077
• Inchi： 1S/C7H7ClFN/c8-7-5(4-10)2-1-3-6(7)9/h1-3H,4,10H2
• InChI Key： DTNYGEBHHWVMBK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CN)F

Computed Properties

• Exact Mass: 159.02500
• Monoisotopic Mass: 159.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.63810

1-(2-chloro-3-fluorophenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2735
• Safety Instruction： H303+H313+H333
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2-chloro-3-fluorophenyl)methanamine

Comprehensive Overview of 1-(2-Chloro-3-fluorophenyl)methanamine (CAS No. 72235-54-2)

1-(2-Chloro-3-fluorophenyl)methanamine, with the CAS number 72235-54-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aromatic amine derivative is characterized by its unique chloro-fluoro substitution pattern, which enhances its reactivity and potential applications in drug discovery. The compound's molecular structure, featuring a benzylamine scaffold, makes it a valuable intermediate in synthesizing bioactive molecules targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated and chlorinated aromatic amines like 1-(2-Chloro-3-fluorophenyl)methanamine has surged due to their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating cancers and inflammatory diseases. The compound's electron-withdrawing substituents (chloro and fluoro groups) also improve its metabolic stability, a critical factor in drug design optimization.

From an industrial perspective, CAS 72235-54-2 is synthesized via multistep organic reactions, including nucleophilic aromatic substitution and reductive amination. Its purity and yield are meticulously controlled to meet the stringent requirements of Good Manufacturing Practices (GMP). Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Environmental and safety considerations are paramount when handling 1-(2-Chloro-3-fluorophenyl)methanamine. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. The compound's biodegradability and ecotoxicological profile are under ongoing study to align with green chemistry principles.

Market trends indicate a growing interest in halogenated amines like 72235-54-2, driven by advancements in precision medicine and catalysis research. Frequently searched queries include "synthesis of 1-(2-chloro-3-fluorophenyl)methanamine" and "applications of fluorinated benzylamines," reflecting its relevance in academic and industrial circles. Innovations in flow chemistry and catalytic hydrogenation are expected to further streamline its production.

In summary, 1-(2-Chloro-3-fluorophenyl)methanamine (CAS 72235-54-2) exemplifies the intersection of structural ingenuity and functional versatility in modern chemistry. Its role in drug development pipelines and material science underscores its importance as a high-value chemical entity. Future research will likely explore its utility in bioorthogonal chemistry and sustainable synthesis, solidifying its position as a cornerstone of specialty chemicals.